1-Indan-1-yl-piperazine
Overview
Description
1-Indan-1-yl-piperazine is a useful research compound. Its molecular formula is C13H18N2 and its molecular weight is 202.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Applications and Drug Design
Piperazine derivatives, with their broad spectrum of pharmacological activities, have been pivotal in the rational design of drugs across various therapeutic areas. These compounds exhibit significant medicinal potential across a range of applications, including antipsychotic, antidepressant, anticancer, antiviral, and anti-inflammatory agents. The structural flexibility of the piperazine nucleus allows for slight modifications, which can lead to substantial differences in the medicinal properties of the resulting molecules. This adaptability underscores the importance of piperazine derivatives in drug discovery and development processes, providing valuable insights for researchers aiming to design novel therapeutic agents for a multitude of diseases (A. Rathi, R. Syed, Han-Seung Shin, & Rahul V. Patel, 2016).
Antimicrobial and Antituberculosis Activity
Piperazine and its analogues have demonstrated considerable anti-mycobacterial properties, specifically against Mycobacterium tuberculosis (MTB), including strains that are multidrug-resistant (MDR) and extensively drug-resistant (XDR). The versatility of piperazine as a medicinal scaffold is evident in its inclusion in numerous potent molecules targeting MTB. This review highlights the significant anti-mycobacterial compounds developed over the past five decades, emphasizing the design, rationale, and structure-activity relationship (SAR) of piperazine-based anti-TB molecules. Such insights are invaluable for medicinal chemists working on developing safer, selective, and cost-effective anti-mycobacterial agents (P. Girase, Sanjeev Dhawan, Vishal Kumar, S. Shinde, M. Palkar, & R. Karpoormath, 2020).
Environmental Applications
Recent advancements in nanofiltration (NF) membrane technology have spotlighted piperazine-based NF membranes, particularly those featuring a crumpled polyamide layer. These membranes are gaining attention for their potential in enhancing membrane separation performance significantly. The unique crumpled morphologies of these membranes, along with their fabrication methods and the mechanisms underlying their formation, are crucial for improving water permeance, selectivity, and antifouling properties. The environmental applications of these membranes in water softening, purification, and wastewater treatment underscore the importance of piperazine derivatives in addressing critical environmental challenges (Senlin Shao, Fanxi Zeng, Li Long, Xuewu Zhu, L. Peng, Fei Wang, Zhe Yang, & Chuyang Y. Tang, 2022).
Mechanism of Action
Target of Action
Piperazine, a core structure in 1-indan-1-yl-piperazine, is known to act as a gaba receptor agonist . GABA receptors play a crucial role in inhibitory neurotransmission in the central nervous system.
Mode of Action
Piperazine compounds, including this compound, bind directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm . This interaction with its targets leads to changes in the physiological state of the organism, such as paralysis in the case of parasitic worms.
Pharmacokinetics
The nitrogen atom sites in piperazine serve as hydrogen bond donors/acceptors, tuning the interactions with receptors and increasing water solubility and bioavailability .
Result of Action
Piperazine derivatives have been shown to induce apoptosis in cancer cells
Action Environment
Environmental factors can influence the action, efficacy, and stability of many compounds, including this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets . .
Safety and Hazards
In case of inhalation, move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Do not use mouth to mouth resuscitation if the victim ingested or inhaled the chemical . Following skin contact, take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor .
Biochemical Analysis
Biochemical Properties
It is known that piperazine derivatives can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
For instance, some piperazine derivatives have been found to induce apoptosis in cancer cells
Molecular Mechanism
Piperazine-containing drugs have been found to exert their effects through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
1-(2,3-dihydro-1H-inden-1-yl)piperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2/c1-2-4-12-11(3-1)5-6-13(12)15-9-7-14-8-10-15/h1-4,13-14H,5-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWOUAMWQYHOLIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C1N3CCNCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30445703 | |
Record name | 1-Indan-1-yl-piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30445703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
185678-56-2 | |
Record name | 1-Indan-1-yl-piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30445703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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